1,1',3',5'-tetramethyl-5-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]-1H,1'H-3,4'-bipyrazole

• IUPAC Name: 5-[2-methyl-5-(1,3,5-trimethylpyrazol-4-yl)pyrazol-3-yl]-3-(oxolan-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H20N6O2/c1-9-14(10(2)21(3)18-9)12-7-13(22(4)19-12)16-17-15(20-24-16)11-5-6-23-8-11/h7,11H,5-6,8H2,1-4H3
• InChI Key: FBWIVSBMPVGSBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C2=NN(C(=C2)C3=NC(=NO3)C4CCOC4)C
• Molecular Formula: C16H20N6O2
• Molecular Weight: 328.37 g/mol

Description

Given the specificity of the chemical compound mentioned, it may be a novel or less common compound not widely studied or published in the available literature accessed through the Consensus database. Research on such specific compounds is often detailed in patent literature or specialized chemical databases that focus on synthetic methodologies and compound characterization.

For comprehensive information on a compound as specific as "1,1',3',5'-tetramethyl-5-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]-1H,1'H-3,4'-bipyrazole", including synthesis, structural analysis, and properties, it is recommended to consult specialized chemical databases, patent databases, or directly contact research groups specializing in synthetic organic chemistry. These sources may provide detailed synthetic routes, characterization data (such as NMR, IR, mass spectrometry, and crystallography), and studies on physical and chemical properties not available in the broader scientific literature.

For general information on related chemical classes and their properties, here are some insights from the search results:

• Synthesis and Characterization of Heterocyclic Compounds : Various studies have focused on the synthesis of heterocyclic compounds like oxadiazoles, triazoles, and tetrazoles, highlighting the interest in these compounds due to their potential applications in materials science and pharmaceuticals (Pagoria et al., 2017).

• Chemical Reactions and Properties : Research on the synthesis of novel oxadiazole derivatives often explores their potential antimicrobial activities, indicating the relevance of these compounds in developing new therapeutic agents (Mohite & Bhaskar, 2011).

• Physical and Chemical Properties Analysis : The study of energetic materials, including those based on oxadiazole and pyrazole derivatives, focuses on enhancing thermal stability and reducing sensitivity, aiming at applications in less hazardous explosives (Yan, Cheng, & Yang, 2019).